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Compound of Interest

3-Benzyloxy-4-
Compound Name:

methoxybenzaldehyde

Cat. No.: B016803

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed mass spectrometry analysis of 3-Benzyloxy-4-
methoxybenzaldehyde, a key intermediate in the synthesis of various pharmaceutical
compounds. Its performance is objectively compared with structurally related alternatives,
supported by experimental data and detailed protocols to ensure reproducibility.

Comparative Analysis of Key Mass Spectrometry
Data

The following table summarizes the key mass-to-charge ratios (m/z) and relative intensities of
the major fragments observed in the electron ionization mass spectra of 3-Benzyloxy-4-
methoxybenzaldehyde and its comparator compounds. This data is crucial for the
identification and differentiation of these molecules in complex mixtures.
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3-Benzyloxy-4- 3-Hydroxy-4- 4-

Feature methoxybenzaldeh  methoxybenzaldeh = Methoxybenzaldeh
yde yde (Isovanillin) yde (Anisaldehyde)

Molecular Formula C15H1403 CsHsOs CsHsO2

Molecular Weight 242.27 g/mol 152.15 g/mol 136.15 g/mol

Parent lon (M%) m/z 242 m/z 152 m/z 136

Base Peak m/z 91 m/z 151 m/z 135

Major Fragment lons 151, 123, 109, 81, 65, 135, 107, 92, 77, 65,
241,151,91, 77, 65

(m/z) 53 63, 51, 50

Elucidation of Fragmentation Pathways

The fragmentation of 3-Benzyloxy-4-methoxybenzaldehyde under electron ionization is
primarily driven by the lability of the benzylic ether linkage and the stability of the resulting
resonance-stabilized fragments.
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Caption: Proposed mass spectrometry fragmentation pathway of 3-Benzyloxy-4-
methoxybenzaldehyde.
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Experimental Workflow for Mass Spectrometry
Analysis

A standardized workflow is essential for obtaining reproducible and comparable mass
spectrometry data. The following diagram outlines the key steps from sample preparation to

data analysis.
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 To cite this document: BenchChem. [Mass Spectrometry Analysis of 3-Benzyloxy-4-
methoxybenzaldehyde: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b016803#mass-spectrometry-analysis-of-3-
benzyloxy-4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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